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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

Technical Support Center: Disperse Yellow 241
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Disperse Yellow 241. The information is designed to help prevent and resolve issues related

to dye aggregation in solution.

Frequently Asked Questions (FAQs)
1. What is Disperse Yellow 241 and what are its general properties?

Disperse Yellow 241 is a synthetic, non-ionic azo dye known for its hydrophobic nature. It

appears as a yellow grain or powder and is characterized by its good heat resistance and light

fastness.[1][2] Due to its properties, it is commonly used in dyeing polyester and nylon, as well

as in engineering plastics.[2]

Key Properties of Disperse Yellow 241:

Chemical Formula: C₁₄H₁₀Cl₂N₄O₂[3]

Molecular Weight: 337.16 g/mol [3]

CAS Number: 83249-52-9[1][3]

Appearance: Yellow grain/powder[4]
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Thermal Stability: Stable at high temperatures, with good heat resistance.[1][2] The

monolayer of the dye is stable up to 80°C.[3]

2. In which solvents is Disperse Yellow 241 soluble?

Disperse Yellow 241 is generally insoluble in water but soluble in various organic solvents.[5]

It is known to be soluble in Dimethyl Sulfoxide (DMSO) and may also dissolve in other polar

organic solvents such as Ethanol and Dimethylformamide (DMF).[5]

3. What is the optimal pH range for working with Disperse Yellow 241?

The recommended pH range for applications involving Disperse Yellow 241 is between 3 and

9. For dyeing processes, the optimal pH is typically in the weakly acidic range of 4.5 to 5.5 to

ensure the stability of the dye.[2]

4. Why does Disperse Yellow 241 aggregate in solution?

Dye aggregation is a common phenomenon for disperse dyes like Disperse Yellow 241, driven

by strong intermolecular van der Waals-like attractive forces. Key factors that contribute to

aggregation include:

High Dye Concentration: Increased proximity of dye molecules enhances aggregation.

Solvent Polarity: The hydrophobic nature of the dye leads to aggregation in aqueous

solutions.

Temperature: Lower temperatures can promote aggregation.

pH: Deviation from the optimal pH range can affect dye stability and lead to aggregation.

Ionic Strength: The presence of salts can influence dye aggregation.

5. How can I prevent the aggregation of Disperse Yellow 241?

The most common method to prevent the aggregation of disperse dyes is the use of dispersing

agents or surfactants.[6] Non-ionic surfactants are generally effective at stabilizing disperse

dyes in solution.[7] These agents work by adsorbing onto the surface of the dye particles,

creating a steric barrier that prevents them from clumping together.
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Troubleshooting Guide
This guide addresses common issues encountered during experiments with Disperse Yellow
241.

Issue 1: Poor Solubility or Precipitation of the Dye

Symptom: The dye does not fully dissolve or precipitates out of solution.

Possible Cause: The solvent is not appropriate for the hydrophobic nature of Disperse
Yellow 241.

Solution:

Ensure you are using a suitable organic solvent. Dimethyl Sulfoxide (DMSO) is a good

starting point.

Consider other polar organic solvents such as Dimethylformamide (DMF) or ethanol.

If using a mixed solvent system, ensure the proportion of the organic solvent is high

enough to maintain solubility.

Illustrative Solubility Data for a Representative Disperse Dye

Solvent Solubility (g/L) at 25°C

Acetone 15.0

Dimethylformamide (DMF) 50.0

Dimethyl Sulfoxide (DMSO) 80.0

Ethanol 5.0

Toluene 2.0

Water < 0.1

Note: This table provides representative data for a typical disperse dye, as specific quantitative

solubility data for Disperse Yellow 241 is not readily available in the literature.
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Issue 2: Dye Aggregation and Inconsistent Experimental Results

Symptom: Variability in color intensity, non-reproducible data, or visible dye aggregates in the

solution.

Possible Causes: High dye concentration, inappropriate pH, or the absence of a stabilizing

agent.

Solutions:

Optimize Dye Concentration: Work with the lowest concentration of the dye that is suitable

for your application.

Control pH: Adjust the pH of your solution to the optimal range of 4.5-5.5 using a suitable

buffer.

Add a Surfactant: Incorporate a non-ionic surfactant into your solution to prevent

aggregation.

Troubleshooting Workflow for Dye Aggregation
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Sample Preparation

Spectrophotometric Measurement

Data Analysis

Prepare Stock Solution

Create Dilution Series

Set Spectrophotometer Parameters

Blank with Pure Solvent

Measure Spectra of Dilutions

Plot Absorbance vs. Concentration

Check for Beer-Lambert Law Deviation

Analyze Spectral Shape Changes

Conclusion on Aggregation State

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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